Cas no 69528-40-1 (5-methyl-1,2-oxazole-3-thiol)

• Product Name: 5-methyl-1,2-oxazole-3-thiol
• CAS No: 69528-40-1
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 6545739
• PubChem ID: 12621707
• Update Time: 2025-07-02

5-methyl-1,2-oxazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,2-oxazole-3-thiol
• 3(2H)-Isoxazolethione, 5-methyl-

• Inchi： 1S/C4H5NOS/c1-3-2-4(7)5-6-3/h2H,1H3,(H,5,7)
• InChI Key： XUDZRSIDYWSUBI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=S)N1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 139.8±23.0 °C(Predicted)
• pka: 5.53±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-methyl-1,2-oxazole-3-thiol

Professional Introduction to 5-methyl-1,2-oxazole-3-thiol (CAS No. 69528-40-1)

5-methyl-1,2-oxazole-3-thiol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This heterocyclic thiol derivative, identified by the CAS number 69528-40-1, has garnered considerable attention due to its potential in various biochemical and medicinal applications. The compound's structure, featuring a methyl-substituted oxazole ring conjugated with a thiol group, makes it a valuable scaffold for the development of innovative therapeutic agents.

The oxazole ring is a prominent feature in many biologically active molecules, known for its stability and ability to engage in hydrogen bonding interactions. The presence of the 5-methyl substituent enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability. Furthermore, the thiol group (-SH) is a critical functional moiety that participates in various biochemical reactions, including redox processes and disulfide bond formation. These characteristics make 5-methyl-1,2-oxazole-3-thiol a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in oxazole derivatives as pharmacophores due to their demonstrated efficacy in treating a range of diseases. Studies have highlighted the potential of oxazole-based compounds in modulating enzyme activity and interacting with biological targets. For instance, modifications of the oxazole core have been shown to enhance binding affinity and selectivity towards specific proteins involved in inflammatory pathways. The incorporation of the 5-methyl group into these derivatives has been found to improve pharmacokinetic properties, making them more suitable for clinical applications.

The thiol group in 5-methyl-1,2-oxazole-3-thiol also plays a crucial role in its biological activity. Thiols are well-known for their ability to act as antioxidants and redox buffers, which are essential for maintaining cellular homeostasis. Research has indicated that thiol-containing compounds can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a major contributing factor. The combination of the oxazole ring and thiol group in this compound suggests potential therapeutic benefits in such conditions.

Moreover, the structural flexibility of 5-methyl-1,2-oxazole-3-thiol allows for further chemical modifications, enabling the synthesis of analogs with tailored properties. Researchers have explored various derivatization strategies to optimize bioactivity and reduce toxicity. For example, introduction of additional substituents at different positions on the oxazole ring has been investigated to enhance binding interactions with target enzymes or receptors. Such modifications are crucial for developing lead compounds that exhibit high efficacy and minimal side effects.

The compound's relevance extends beyond traditional pharmaceutical applications. In agrochemical research, derivatives of 5-methyl-1,2-oxazole-3-thiol have shown promise as antimicrobial agents due to their ability to disrupt bacterial cell membranes. This has opened up new avenues for developing environmentally friendly crop protection agents that are effective against resistant strains of pathogens. Additionally, the compound's stability under various environmental conditions makes it suitable for formulation into sustainable agricultural products.

In conclusion, 5-methyl-1,2-oxazole-3-thiol (CAS No. 69528-40-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the 5-methyl substituent and thiol group, contribute to its versatility as a scaffold for drug development. Recent studies highlight its role in modulating biological pathways and protecting against oxidative stress, making it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, its importance in advancing therapeutic solutions is likely to grow.